5-Amino-1-(2,3,4-trichlorophenyl)-1H-pyrazole-4-carbonitrile

• CAS No.: 80025-46-3
• Molecular Formula: C10H5Cl3N4
• Molecular Weight: 287.5 g/mol
• IUPAC Name: 5-amino-1-(2,3,4-trichlorophenyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H5Cl3N4/c11-6-1-2-7(9(13)8(6)12)17-10(15)5(3-14)4-16-17/h1-2,4H,15H2
• InChI Key: DBFMKRVPJIOMHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N2C(=C(C=N2)C#N)N)Cl)Cl)Cl

Description

5-Amino-1-(2,3,4-trichlorophenyl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C10H5Cl3N4 and its molecular weight is 287.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 15 g of 2,3,4-trichlorophenylhydrazine, 8.7 g of (ethoxymethylene)malononitrile, 100 ml of glacial acetic acid and 50 ml of water was refluxed for 3 hours. The reaction mixture was cooled, poured into ice water and the precipitated solid was collected by filtration and dried. This solid was dissolved in ethyl acetate and the resulting solution was washed twice with saturated sodium bicarbonate, once with 100 ml of water, once with 100 ml of saturated brine and dried over anhydrous magnesium sulfate. The organic phase was evaporated under reduced pressure and the residue was recrystallized from ethanol to give 13.2 g of 5-amino-1-(2,3,4-trichlorophenyl)-1H-pyrazole-4-carbonitrile. Yield 66%. mp=140°-142° C.

Synthesis routes and methods II

Procedure details

2,3,4-Trichlorophenylhydrazine (21.15 g) was added in portions to a refluxing solution of ethoxymethylenemalononitrile (12.2 g) in ethanol (100 ml). The solution obtained was then heated at reflux for one hour, cooled and evaporated to dryness. The residue thus obtained was triturated with diethyl ether (100 ml) to give 5-amino-4-cyano-1-(2,3,4-trichlorophenyl)pyrazole (12.6 g), m.p. 158°-160° C., in the form of light brown crystals.